Cas no 141410-06-2 ((S)-(+)-Methyl indoline-2-carboxylate)

• Product Name: (S)-(+)-Methyl indoline-2-carboxylate
• CAS No: 141410-06-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD12796094
• CID: 105290
• PubChem ID: 7020378
• Update Time: 2025-08-05

(S)-(+)-Methyl indoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl indoline-2-carboxylate
• (S)-(+)-Methyl indoline-2-carboxylate
• 1H-Indole-2-carboxylicacid, 2,3-dihydro-, methyl ester, (2S)-
• (S)-Indoline-2-carboxylic acid methyl ester
• 2,3-dihydro-1H-indol-2-carboxylic acid methyl ester
• 2-methoxycarbonylindoline
• AC1ODSZN
• AK-41781
• CTK8C6278
• DL-Indoline-2-carboxylic acid methyl ester
• indoline-2-carboxylic acid methyl ester
• methyl Indoline-2(S)-carboxylate
• methyl indoline-2-carboxylate
• SureCN926891
• 2,3-dihydro-(2S)-1H-indole-2-carboxylic acid methyl ester
• methyl(2S)-2,3-dihydroindole-2-carboxylate
• (S)-Methylindoline-2-carboxylate
• DTXSID30427246
• BS-22589
• CS-0129856
• EN300-316891
• (2S)-methyl 2-indolinecarboxylate
• Methyl (S)-indoline-2-carboxylate
• 1H-Indole-2-carboxylicacid,2,3-dihydro-,methylester,(2S)-(9CI)
• methyl (2S)-2,3-dihydro-1H-indole-2-carboxylate
• (S)-(+)-Methyl indoline-2-carboxylate, >=97.0% (HPLC)
• MFCD12796094
• URORFKDEPJFPOV-VIFPVBQESA-N
• 1H-Indole-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2S)-
• SCHEMBL926891
• I11546
• 141410-06-2
• J-007495

• MDL： MFCD12796094
• Inchi： 1S/C10H11NO2/c1-13-10(12)9-6-7-4-2-3-5-8(7)11-9/h2-5,9,11H,6H2,1H3/t9-/m0/s1
• InChI Key： URORFKDEPJFPOV-VIFPVBQESA-N
• SMILES： O(C)C([C@@H]1CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.33420
• Optical Activity: [α]/D 31.0±1.5°, c = 1 in chloroform

(S)-(+)-Methyl indoline-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：

Additional information on (S)-(+)-Methyl indoline-2-carboxylate

CAS No. 141410-06-2: (S)-(+)-Methyl Indoline-2-Carboxylate

The compound CAS No. 141410-06-2, commonly referred to as (S)-(+)-Methyl Indoline-2-Carboxylate, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound has garnered attention due to its unique structural properties and its potential in advanced chemical synthesis. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in the synthesis of bioactive molecules.

Structural Insights and Chemical Properties: The molecular structure of (S)-(+)-Methyl Indoline-2-Carboxylate consists of an indoline ring system with a methyl group attached to the carboxylate moiety. This configuration imparts specific optical properties, making it chiral and suitable for enantioselective reactions. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water, with enhanced solubility in organic solvents such as dichloromethane and ethyl acetate.

Applications in Drug Discovery: Recent research has focused on the use of (S)-(+)-Methyl Indoline-2-Carboxylate as a building block in medicinal chemistry. Its indoline core is known to interact with various biological targets, including kinases and proteases, making it a valuable component in the development of novel therapeutic agents. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated its potential as a lead compound for anti-cancer drug development.

Role in Material Science: Beyond pharmacology, (S)-(+)-Methyl Indoline-2-Carboxylate has found applications in material science, particularly in the synthesis of advanced polymers and liquid crystals. Its rigid molecular structure contributes to the formation of ordered domains, which are essential for high-performance materials used in electronics and optoelectronics.

Synthesis and Optimization: The synthesis of (S)-(+)-Methyl Indoline-2-Carboxylate typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled higher yields and improved stereocontrol, making this compound more accessible for large-scale production.

Safety and Handling: As with all chemical compounds, proper handling procedures must be followed when working with (S)-(+)-Methyl Indoline-2-Carboxylate. It is recommended to use protective equipment such as gloves and goggles during synthesis or manipulation. Storage should be in a cool, dry place away from direct sunlight to prevent degradation.

In conclusion, CAS No. 141410-06-2, or (S)-(+)-Methyl Indoline-2-Carboxylate, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its importance in contemporary scientific endeavors.